molecular formula C9H8ClN B6264472 2-(2-chloro-4-methylphenyl)acetonitrile CAS No. 1000554-63-1

2-(2-chloro-4-methylphenyl)acetonitrile

Cat. No. B6264472
CAS RN: 1000554-63-1
M. Wt: 165.6
InChI Key:
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Description

Chemical Reactions Analysis

The chemical reactions involving 2-(2-chloro-4-methylphenyl)acetonitrile are not well-documented in the sources I found .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloro-4-methylphenyl)acetonitrile involves the reaction of 2-chloro-4-methylbenzyl chloride with sodium cyanide in the presence of a suitable solvent.", "Starting Materials": [ "2-chloro-4-methylbenzyl chloride", "Sodium cyanide", "Suitable solvent" ], "Reaction": [ "Add 2-chloro-4-methylbenzyl chloride to a reaction flask", "Add a suitable solvent to the reaction flask and stir the mixture", "Add sodium cyanide to the reaction flask and stir the mixture", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent to obtain the product" ] }

CAS RN

1000554-63-1

Product Name

2-(2-chloro-4-methylphenyl)acetonitrile

Molecular Formula

C9H8ClN

Molecular Weight

165.6

Purity

95

Origin of Product

United States

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